Cas no 1700320-40-6 (6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine)

6-Chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted pyrimidine core coupled with a dimethoxyethylamine side chain, offering versatility as an intermediate in synthetic chemistry. The compound's reactive chloro group enables further functionalization, while the dimethoxyethyl moiety may enhance solubility or modulate biological activity. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in developing kinase inhibitors or antimicrobial agents. The methyl group at the 2-position contributes to steric stability, potentially improving metabolic resistance. This compound is typically supplied with high purity, ensuring reliability in research applications.
6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine structure
1700320-40-6 structure
Product Name:6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine
CAS No:1700320-40-6
MF:C9H14ClN3O2
MW:231.679360866547
CID:5580174
Update Time:2025-06-12

6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 6-chloro-N-(2,2-dimethoxyethyl)-2-methyl-
    • 6-Chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine
    • 6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine
    • Inchi: 1S/C9H14ClN3O2/c1-6-12-7(10)4-8(13-6)11-5-9(14-2)15-3/h4,9H,5H2,1-3H3,(H,11,12,13)
    • InChI Key: AKDQGOQYOOPYTF-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(Cl)=CC(NCC(OC)OC)=N1

Experimental Properties

  • Density: 1.244±0.06 g/cm3(Predicted)
  • Boiling Point: 352.0±42.0 °C(Predicted)
  • pka: 3.70±0.10(Predicted)

6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine Pricemore >>

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$ 70.00 2022-04-01
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Additional information on 6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine

Comprehensive Overview of 6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine (CAS No. 1700320-40-6)

6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine (CAS No. 1700320-40-6) is a specialized pyrimidine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique chloro and dimethoxyethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, featuring a 2-methylpyrimidin-4-amine core, makes it a valuable building block for designing novel therapeutics and crop protection agents.

The growing interest in 6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine is driven by its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways. Researchers are exploring its role in the development of kinase inhibitors, a hot topic in oncology and inflammatory disease research. The compound's pyrimidine scaffold is a common motif in FDA-approved drugs, underscoring its relevance in modern pharmaceutical development.

In agrochemical applications, CAS 1700320-40-6 has shown promise as a precursor for crop protection agents. With increasing global focus on sustainable agriculture and food security, this compound's potential to contribute to next-generation pesticides and herbicides aligns with industry trends. Its chloropyrimidine structure is particularly valuable for designing compounds with improved environmental profiles and target specificity.

The synthesis and characterization of 6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine have been subjects of numerous scientific publications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have confirmed its high purity and stability, making it suitable for various research applications. The compound's solubility profile and reactivity have been extensively studied to optimize its use in different chemical transformations.

Recent patent filings highlight the commercial potential of 1700320-40-6, particularly in the development of small molecule therapeutics. Pharmaceutical companies are investigating derivatives of this compound for their potential in treating metabolic disorders and neurological conditions, areas of high unmet medical need. The dimethoxyethyl moiety in particular has attracted attention for its potential to improve blood-brain barrier penetration, a critical factor in CNS drug development.

From a regulatory perspective, 6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine has been thoroughly evaluated for its safety profile. While not classified as hazardous under current guidelines, proper handling procedures are recommended for laboratory use. The compound's environmental fate and degradation pathways have been studied to ensure compliance with evolving green chemistry principles.

The market for pyrimidine derivatives like CAS 1700320-40-6 is expected to grow significantly in coming years, driven by increasing R&D investment in both pharmaceutical and agricultural sectors. Custom synthesis services for this compound have expanded to meet researcher demand, with particular interest in isotope-labeled versions for metabolic studies. The development of scalable synthetic routes for this intermediate remains an active area of process chemistry research.

In analytical applications, 6-chloro-N-(2,2-dimethoxyethyl)-2-methylpyrimidin-4-amine serves as an important reference standard for quality control in pharmaceutical manufacturing. Its well-characterized properties make it valuable for HPLC method development and impurity profiling studies. The compound's UV absorption characteristics have been documented to facilitate its detection and quantification in complex matrices.

Future research directions for 1700320-40-6 include exploration of its structure-activity relationships and potential as a molecular probe in biological systems. Computational chemistry approaches are being employed to predict novel derivatives with enhanced binding affinity and selectivity. The compound's versatility as a synthetic intermediate continues to inspire innovation across multiple scientific disciplines.

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